Cas no 218155-40-9 (CassiasideB2)

• Product Name: CassiasideB2
• CAS No: 218155-40-9
• Molecular Formula: C₃₉H₅₂O₂₅
• Molecular Weight: 920.82
• CID: 265367
• PubChem ID: 10557731

CassiasideB2 Properties

Names and Identifiers

• 6)-O-b-D-glucopyranosyl-(1&reg
• 3)-O-b-D-glucopyranosyl-(1&reg
• CassiasideB2
• Cassiaside B2
• CS-0140297
• AKOS040760313
• Q27155207
• E88790
• 6-[(2S,3R,4S,5S,6R)-6-[[(2R,3R,4S,5R,6R)-3,5-dihydroxy-6-(hydroxymethyl)-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxyoxan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxy-5-hydroxy-8-methoxy-2-methylbenzo[g]chromen-4-one
• 6-[(O-
• A-D-glucopyranosyl-(1 inverted exclamation marku3)-O-
• A-D-glucopyranosyl)oxy]-5-hydroxy-8-methoxy-2-methyl-4H-naphtho[2,3-b]pyran-4-one
• 218155-40-9
• C17674
• HY-N8200
• CHEBI:81266
• NCGC00385450-01!6-[(2S,3R,4S,5S,6R)-6-[[(2R,3R,4S,5R,6R)-3,5-dihydroxy-6-(hydroxymethyl)-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxyoxan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxy-5-hydroxy-8-methoxy-2-methylbenzo[g]chromen-4-one
• cent-D-glucopyranosyl-(1 inverted exclamation marku6)-O-
• A-D-glucopyranosyl-(1 inverted exclamation marku6)-
• FS-7264
• 6-((2S,3R,4S,5S,6R)-6-(((2R,3R,4S,5R,6R)-3,5-dihydroxy-6-(hydroxymethyl)-4-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxymethyl)oxan-2-yl)oxyoxan-2-yl)oxymethyl)-3,4,5-trihydroxyoxan-2-yl)oxy-5-hydroxy-8-methoxy-2-methylbenzo(g)chromen-4-one
• DA-62086

• InChIKey： HFJDWELARBQGBQ-PFLZFKCOSA-N
• Inchi： InChI=1S/C39H52O25/c1-11-3-14(42)22-15(58-11)5-12-4-13(55-2)6-16(21(12)27(22)47)59-38-32(52)29(49)24(44)19(62-38)10-57-37-34(54)35(26(46)18(8-41)61-37)64-39-33(53)30(50)25(45)20(63-39)9-56-36-31(51)28(48)23(43)17(7-40)60-36/h3-6,17-20,23-26,28-41,43-54H,7-10H2,1-2H3/t17-,18-,19-,20-,23-,24-,25-,26-,28+,29+,30+,31-,32-,33-,34-,35+,36-,37-,38-,39+/m1/s1
• SMILES： C1C(=O)C2=C(O)C3C(O[C@H]4[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO[C@@H]5O[C@H](CO)[C@@H](O)[C@H](O[C@@]6([H])[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO[C@H]7[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O7)O6)[C@H]5O)O4)=CC(OC)=CC=3C=C2OC=1C

Computed Properties

• Exact Mass: 920.27976714g/mol
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 25
• Rotatable Bond Count: 13
• Monoisotopic Mass: 920.27976714g/mol
• Heavy Atom Count: 64
• Complexity: 1580
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4.7
• Topological Polar Surface Area: 393Ų

Related Categories

• Anthraquinones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides